Cas no 2321336-50-7 ((E)-3-(1-cinnamoylpyrrolidin-3-yl)imidazolidine-2,4-dione)

• Product Name: (E)-3-(1-cinnamoylpyrrolidin-3-yl)imidazolidine-2,4-dione
• CAS No: 2321336-50-7
• MF: C₁₆H₁₇N₃O₃
• MW: 299.324483633041
• CID: 5928751
• PubChem ID: 121159705
• Update Time: 2025-06-07

(E)-3-(1-cinnamoylpyrrolidin-3-yl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• (E)-3-(1-cinnamoylpyrrolidin-3-yl)imidazolidine-2,4-dione
• AKOS032700929
• 3-{1-[(2E)-3-phenylprop-2-enoyl]pyrrolidin-3-yl}imidazolidine-2,4-dione
• 3-[1-[(E)-3-phenylprop-2-enoyl]pyrrolidin-3-yl]imidazolidine-2,4-dione
• F6474-8028
• 2321336-50-7

• Inchi： 1S/C16H17N3O3/c20-14(7-6-12-4-2-1-3-5-12)18-9-8-13(11-18)19-15(21)10-17-16(19)22/h1-7,13H,8-11H2,(H,17,22)/b7-6+
• InChI Key： NJHAYVMAMVTAHJ-VOTSOKGWSA-N
• SMILES： O=C1CNC(N1C1CN(C(/C=C/C2C=CC=CC=2)=O)CC1)=O

Computed Properties

• Exact Mass: 299.12699141g/mol
• Monoisotopic Mass: 299.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.7Ų

Additional information on (E)-3-(1-cinnamoylpyrrolidin-3-yl)imidazolidine-2,4-dione

Introduction to (E)-3-(1-cinnamoylpyrrolidin-3-yl)imidazolidine-2,4-dione (CAS No. 2321336-50-7)

Compound CAS No. 2321336-50-7, specifically identified as (E)-3-(1-cinnamoylpyrrolidin-3-yl)imidazolidine-2,4-dione, represents a significant advancement in the realm of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular framework of this substance incorporates a cinnamoyl group and an imidazolidine-2,4-dione moiety, which are known for their diverse biological activities and synthetic utility.

The synthesis of (E)-3-(1-cinnamoylpyrrolidin-3-yl)imidazolidine-2,4-dione involves a series of well-defined chemical transformations that highlight the ingenuity of modern organic synthesis techniques. The introduction of the cinnamoyl group at the 1-position of the pyrrolidine ring and the formation of the imidazolidine-2,4-dione core are critical steps that contribute to the compound's overall reactivity and functionality. These structural features have been meticulously optimized to enhance both the stability and bioavailability of the compound, making it a promising candidate for further investigation.

Recent research in the field of drug discovery has demonstrated that compounds containing imidazolidine moieties exhibit a wide range of pharmacological activities. The presence of the imidazolidine-2,4-dione group in (E)-3-(1-cinnamoylpyrrolidin-3-yl)imidazolidine-2,4-dione particularly makes it an attractive scaffold for developing novel therapeutic agents. Studies have shown that this class of compounds can interact with various biological targets, including enzymes and receptors, thereby modulating cellular processes and potentially treating a multitude of diseases.

In particular, the cinnamoyl group appended to the pyrrolidine ring in this compound adds another layer of complexity and functionality. Cinnamoyl derivatives are known for their ability to enhance binding affinity and selectivity towards biological targets. This feature has been leveraged in the design of (E)-3-(1-cinnamoylpyrrolidin-3-yl)imidazolidine-2,4-dione to improve its pharmacokinetic properties and therapeutic efficacy. The combination of these structural elements makes this compound a versatile tool for medicinal chemists exploring new drug candidates.

The pharmacological profile of (E)-3-(1-cinnamoylpyrrolidin-3-yl)imidazolidine-2,4-dione has been extensively studied in recent years. Preclinical investigations have revealed promising results regarding its potential as an anti-inflammatory agent, an antioxidant, and even a neuroprotective compound. These findings are particularly intriguing given the increasing demand for drugs that target chronic inflammatory diseases and neurodegenerative disorders. The compound's ability to modulate key signaling pathways associated with these conditions makes it a valuable asset in drug development pipelines.

One of the most compelling aspects of (E)-3-(1-cinnamoylpyrrolidin-3-yl)imidazolidine-2,4-dione is its synthetic accessibility. The development of efficient synthetic routes has enabled researchers to produce this compound in sufficient quantities for both preclinical studies and potential clinical trials. Advances in synthetic methodologies have also allowed for modifications to its structure, enabling the exploration of analogues with enhanced properties. This flexibility is crucial for optimizing drug candidates and tailoring them to specific therapeutic needs.

The computational modeling and molecular dynamics studies have further elucidated the interactions between (E)-3-(1-cinnamoylpyrrolidin-3-yl)imidazolidine-2,4-dione and its biological targets. These studies have provided insights into how the compound binds to receptors and enzymes at a molecular level, offering a rational basis for designing more effective derivatives. By leveraging computational tools, researchers can predict the binding affinity and selectivity of new analogues, thereby accelerating the drug discovery process.

The future prospects for (E)-3-(1-cinnamoylpyrrolidin-3-yl)imidazolidine-2,4-dione are vast and exciting. Ongoing research aims to translate preclinical findings into clinical applications by conducting human trials to assess its safety and efficacy. If successful, this compound could represent a breakthrough in treating various diseases associated with inflammation and oxidative stress. Additionally, exploring its potential in combination therapies could further expand its therapeutic applications.

In conclusion, (E)-3-(1-cinnamoylpyrrolidin-3-yl)imidazolidine-2,4-dione (CAS No. 2321336-50-7) stands out as a remarkable example of how structural innovation in pharmaceutical chemistry can lead to novel therapeutic agents with significant biological activity. Its unique combination of functional groups makes it a versatile scaffold for drug development, while recent research highlights its potential in treating chronic diseases. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, compounds like this one will play an increasingly important role in shaping the future of medicine.